Methyl 5-bromo-2-hydroxy-3-nitrobenzoate

• IUPAC Name: methyl 5-bromo-2-hydroxy-3-nitrobenzoate
• InChI: InChI=1S/C8H6BrNO5/c1-15-8(12)5-2-4(9)3-6(7(5)11)10(13)14/h2-3,11H,1H3
• InChI Key: YGVJGAVKLPOPMS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC(=C1)Br)[N+](=O)[O-])O
• Molecular Formula: C8H6BrNO5
• DSSTOX Substance ID: DTXSID30359558
• Molecular Weight: 276.04 g/mol
• CAS RN: 91983-31-2

Description

Methyl 5-bromo-2-hydroxy-3-nitrobenzoate (MBHNB) is a widely used organic compound that is used in a variety of scientific research applications. It is a brominated nitrobenzoate ester, and is a white, crystalline solid that is soluble in both organic and aqueous solvents. MBHNB has a variety of advantages over other similar compounds, such as its low cost and its relatively low toxicity. It is also relatively easy to synthesize and is stable in both aqueous and organic solvents.

Scientific Research Applications

Electrophilic Substitution Reactions

Compounds structurally similar to Methyl 5-bromo-2-hydroxy-3-nitrobenzoate are used in studying electrophilic substitution reactions. Clarke, Scrowston, and Sutton (1973) detailed the electrophilic substitution reactions of derivatives, revealing insights into the reactivity and mechanistic pathways of such compounds. Their work provides a foundation for understanding the chemical behavior and potential applications of Methyl 5-bromo-2-hydroxy-3-nitrobenzoate in synthetic chemistry (Clarke, Scrowston, & Sutton, 1973).

Crystallographic and Electronic Structure Analysis

Pramanik, Dey, and Mukherjee (2019) conducted a crystallographic study on derivatives of benzoic acid, which can be related to the research on Methyl 5-bromo-2-hydroxy-3-nitrobenzoate. Their analysis of crystal structures, electronic structures, and molecular electrostatic potential calculations provides valuable insights into the physicochemical properties of such compounds, which are crucial for their potential applications in material science and molecular engineering (Pramanik, Dey, & Mukherjee, 2019).

Synthesis routes and methods

Procedure details

To a mixture of methyl 5-bromo-2-hydroxybenzoate (150 g, 0.65 mol) in concentrated H2SO4 (320 mL) below 0° C. was added dropwise a mixture of concentrated HNO3 (69.2 g, 0.71 mol) and concentrated H2SO4 (97 mL) with stirring below 5° C. After the addition, the mixture was stirred at this temperature for 3 hr. The reaction mixture was poured into crash ice and the precipitate was collected, washed with cold water, hot ethanol and dried to give methyl 5-bromo-2-hydroxy-3-nitrobenzoate (153 g, yield 85%). 1H-NMR (400 MHz, CDCl3-d) δ 4.04 (s, 3H), 8.25 (d, J=2.4 Hz, 1H), 8.28 (d, J=2.4 Hz, 1H), 11.92 (s, 1H); LC-MS (ESI) m/z 278 [M+1]+.

Citations

Discovery and optimization of salicylic acid-derived sulfonamide inhibitors of the WD repeat-containing protein 5–MYC protein–protein interaction

JD Macdonald, S Chacón Simon, C Han… - Journal of medicinal …, 2019 - ACS Publications

… Methyl 5-bromo-2-hydroxy-3-nitrobenzoate (8.9 g, 32.2 mmol) was reacted following General Procedure G: Benzyl Protection. Purification by flash column chromatography afforded a …

Number of citations: 34 pubs.acs.org